N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C17H16N2O2S/c1-11-6-3-4-9-15(11)16(21)19-17(22)18-14-8-5-7-13(10-14)12(2)20/h3-10H,1-2H3,(H2,18,19,21,22)
• InChI Key: IQNWVDYWDNTISY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide, also known as MCTP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MCTP belongs to the class of thiosemicarbazones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide is not fully understood. However, studies have suggested that N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide may inhibit the activity of ribonucleotide reductase, an enzyme that is involved in DNA synthesis and repair. Inhibition of ribonucleotide reductase can lead to the accumulation of DNA damage and ultimately induce apoptosis in cancer cells.
Biochemical and Physiological Effects
N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide has been shown to have low toxicity and high selectivity towards cancer cells. In addition to its anticancer activity, N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide has also been studied for its potential as an antiviral agent. Studies have shown that N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide exhibits antiviral activity against hepatitis C virus and dengue virus.

Advantages and Limitations for Lab Experiments

One advantage of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide is its low toxicity towards normal cells, which makes it a promising candidate for cancer therapy. However, N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide has poor solubility in water, which can limit its use in in vivo studies. In addition, N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide has not been extensively studied in animal models, which limits its potential for clinical translation.

Future Directions

Future research on N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide should focus on improving its solubility and bioavailability. In addition, further studies are needed to elucidate the mechanism of action of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide and its potential as a therapeutic agent for other diseases, such as viral infections. Finally, in vivo studies are needed to evaluate the efficacy and safety of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide as a potential cancer therapy.

Synthesis Methods

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide can be synthesized through a multi-step process involving the reaction of 2-methylbenzoyl chloride with thiosemicarbazide, followed by acetylation and reaction with 3-aminoacetophenone. The final product is obtained through recrystallization in ethanol.

Scientific Research Applications

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide has been studied for its potential as an anticancer agent. Studies have shown that N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. N-{[(3-acetylphenyl)amino]carbonothioyl}-2-methylbenzamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.